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Compound of Interest

Compound Name: Isobutyl cyanoacetate

Cat. No.: B082499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of isobutyl cyanoacetate, a key intermediate in various industrial

and pharmaceutical syntheses.

Chemical Properties and Structure
Isobutyl cyanoacetate is a clear, colorless liquid.[1] Its fundamental chemical and physical

properties are summarized in the tables below for easy reference.

Table 1: General Chemical Properties of Isobutyl Cyanoacetate

Property Value Reference

Molecular Formula C₇H₁₁NO₂ [1][2]

Molecular Weight 141.17 g/mol [1][2]

Appearance Clear, colorless liquid [1]

Purity >98.0% (GC) [2]

Table 2: Physical Properties of Isobutyl Cyanoacetate
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Property Value Reference

Boiling Point
112 °C (at 16 mmHg)[1], 223

°C (lit.)[3]

Melting Point -26 °C (lit.) [3]

Density
0.99 g/cm³[1], 0.993 g/cm³[3],

1.00 (Specific Gravity 20/20)

Flash Point 106 °C[1], 107 °C (lit.)[3]

Refractive Index 1.4212-1.4232[1], 1.42

Water Solubility Immiscible [1][3]

Vapor Pressure 0.304 mmHg at 25°C [1][3]

pKa 2.84 ± 0.10 (Predicted) [1]

Structure and Nomenclature:

IUPAC Name: 2-methylpropyl cyanoacetate

Synonyms: CYANOACETIC ACID ISOBUTYL ESTER, IBCY, ISOBUTYRYL

CYANOACETATE, 2-METHYLPROPYL CYANOACETATE[1]

CAS Number: 13361-31-4[1]

SMILES: CC(C)COC(=O)CC#N[2]

Caption: Chemical structure of Isobutyl Cyanoacetate.

Experimental Protocols
Synthesis of Isobutyl Cyanoacetate via Esterification:

A common method for the synthesis of isobutyl cyanoacetate is the Fischer esterification of

cyanoacetic acid with isobutyl alcohol in the presence of an acid catalyst.

Materials:
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Cyanoacetic acid

Isobutyl alcohol

Sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dichloromethane (for extraction)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine

isobutyl alcohol, cyanoacetic acid, and a catalytic amount of concentrated sulfuric acid.[4]

Heat the reaction mixture to reflux with continuous stirring.[4] The progress of the reaction

can be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

After the reaction is complete (typically after several hours), cool the mixture to room

temperature.[4]

Transfer the mixture to a separatory funnel and add water to dissolve the unreacted

alcohol and acid. The organic layer containing the ester will separate.

Wash the organic layer sequentially with water and then with a saturated sodium

bicarbonate solution to neutralize the acidic catalyst.[4]

Separate the organic layer and dry it over anhydrous magnesium sulfate.[4]

Filter to remove the drying agent, and purify the isobutyl cyanoacetate by distillation

under reduced pressure.[4]

Synthesis via Transesterification:
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An alternative method involves the transesterification of a lower alkyl cyanoacetate (e.g.,

methyl or ethyl cyanoacetate) with isobutyl alcohol.

Materials:

Methyl or Ethyl cyanoacetate

Isobutyl alcohol

A suitable catalyst (e.g., dibutyltin oxide)

Procedure:

Combine the lower alkyl cyanoacetate, an excess of isobutyl alcohol, and the catalyst in a

reaction vessel equipped for distillation.

Heat the mixture to reflux. The lower boiling alcohol (methanol or ethanol) formed during

the reaction is continuously removed by distillation to drive the equilibrium towards the

product.[5]

Monitor the reaction until completion.

After cooling, the excess isobutyl alcohol and the catalyst are removed, and the resulting

isobutyl cyanoacetate is purified by vacuum distillation.

Reactivity and Applications
Isobutyl cyanoacetate serves as a versatile intermediate in organic synthesis, primarily due to

the reactivity of the active methylene group and the nitrile functionality.

Key Reactions:

Knoevenagel Condensation: The active methylene group readily participates in Knoevenagel

condensations with aldehydes and ketones to form a variety of substituted alkenes. This

reaction is fundamental in the synthesis of many pharmaceuticals and other fine chemicals.

Michael Addition: The activated methylene group can also act as a nucleophile in Michael

additions to α,β-unsaturated carbonyl compounds.
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Applications in Drug Development and Other Industries:

Pharmaceuticals: Isobutyl cyanoacetate is a key building block in the synthesis of various

active pharmaceutical ingredients (APIs).[6][7] Its versatile reactivity allows for the

construction of complex molecular frameworks found in many therapeutic agents.[8]

Agrochemicals: It is utilized in the formulation of pesticides and crop protection products.[6]

[7]

Cosmetics: The compound finds applications in cosmetic formulations, where it can

contribute to product stability and efficacy.[6]

Chemical Synthesis: It is widely used as an intermediate in the synthesis of dyes, polymers,

and adhesives.[6][7]

Applications of Isobutyl Cyanoacetate

Isobutyl Cyanoacetate

Pharmaceuticals (APIs) Agrochemicals (Pesticides) Cosmetics Chemical Synthesis (Dyes, Polymers)

Click to download full resolution via product page

Caption: Major application areas of Isobutyl Cyanoacetate.

Safety and Handling
Isobutyl cyanoacetate is classified as an irritant. It is important to handle this chemical with

appropriate safety precautions.

Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319). May

cause respiratory irritation.
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Precautionary Statements:

Wash skin thoroughly after handling.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

IF ON SKIN: Wash with plenty of water.[3]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Stability: Stable under normal conditions.[9][10]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[9][10]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[3][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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